Cas no 1341358-71-1 (Ethyl 4,5-dimethyl-4H-1,2,4-triazole-3-carboxylate)

• Product Name: Ethyl 4,5-dimethyl-4H-1,2,4-triazole-3-carboxylate
• CAS No: 1341358-71-1
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 2101770
• Update Time: 2025-06-08

Ethyl 4,5-dimethyl-4H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4,5-DIMETHYL-4H-1,2,4-TRIAZOLE-3-CARBOXYLATE
• Ethyl 4,5-dimethyl-4H-1,2,4-triazole-3-carboxylate

• Inchi： 1S/C7H11N3O2/c1-4-12-7(11)6-9-8-5(2)10(6)3/h4H2,1-3H3
• InChI Key： SZLQTUYAWNWGSQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=NN=C(C)N1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Topological Polar Surface Area: 57

Additional information on Ethyl 4,5-dimethyl-4H-1,2,4-triazole-3-carboxylate

Recent Advances in the Application of Ethyl 4,5-dimethyl-4H-1,2,4-triazole-3-carboxylate (CAS: 1341358-71-1) in Chemical Biology and Pharmaceutical Research

Ethyl 4,5-dimethyl-4H-1,2,4-triazole-3-carboxylate (CAS: 1341358-71-1) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, belonging to the 1,2,4-triazole family, exhibits unique structural and electronic properties that make it a valuable scaffold for drug discovery and development. Recent studies have explored its potential as a building block for synthesizing novel bioactive molecules, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory agents.

One of the key advancements in the utilization of Ethyl 4,5-dimethyl-4H-1,2,4-triazole-3-carboxylate is its role in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for developing potent inhibitors of protein kinases involved in cancer cell proliferation. The study highlighted the compound's ability to form stable interactions with the ATP-binding sites of these kinases, thereby inhibiting their activity and reducing tumor growth in preclinical models.

In addition to its anticancer potential, Ethyl 4,5-dimethyl-4H-1,2,4-triazole-3-carboxylate has been investigated for its antimicrobial properties. A recent report in Bioorganic & Medicinal Chemistry Letters described the synthesis of derivatives of this compound that exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit key metabolic pathways.

Another notable application of Ethyl 4,5-dimethyl-4H-1,2,4-triazole-3-carboxylate is in the field of anti-inflammatory drug development. A 2022 study in the European Journal of Medicinal Chemistry revealed that derivatives of this compound could effectively suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating the NF-κB signaling pathway. These findings suggest its potential as a lead compound for designing new anti-inflammatory therapeutics with improved efficacy and safety profiles.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of Ethyl 4,5-dimethyl-4H-1,2,4-triazole-3-carboxylate-based compounds. Recent research has focused on structural modifications to enhance their bioavailability and reduce off-target effects. For example, a 2023 study in ACS Medicinal Chemistry Letters explored the incorporation of hydrophilic groups into the triazole core to improve solubility and tissue penetration while maintaining biological activity.

In conclusion, Ethyl 4,5-dimethyl-4H-1,2,4-triazole-3-carboxylate (CAS: 1341358-71-1) represents a promising scaffold for the development of novel therapeutic agents across multiple disease areas. Ongoing research continues to uncover its potential, and future studies are expected to further elucidate its mechanisms of action and clinical applicability. The compound's versatility and efficacy make it a valuable asset in the toolkit of medicinal chemists and pharmaceutical researchers.